Cas no 58917-26-3 ((S)-(+)-6-Methyl-5-hepten-2-ol)

(S)-(+)-6-Methyl-5-hepten-2-ol structure
58917-26-3 structure
Product Name:(S)-(+)-6-Methyl-5-hepten-2-ol
CAS No:58917-26-3
MF:C8H16O
MW:128.212042808533
MDL:MFCD03093080
CID:90008
PubChem ID:6971127
Update Time:2025-08-05

(S)-(+)-6-Methyl-5-hepten-2-ol Chemical and Physical Properties

Names and Identifiers

    • (S)-(+)-6-Methyl-5-hepten-2-ol
    • (S)-sulcatol
    • (S)-(-)-(1,2-epoxyethyl)benzene
    • (S)-(-)-Styrene oxide
    • (S)-(+)-1-phenyl-1,2-epoxyethane
    • (S)-(+)-Styrene oxide
    • (S)-(+)-Sulcatol
    • (S)-2-Methylhept-2-en-6-ol
    • (S)-2-Phenyloxirane
    • (S)-6-methyl-5-hepten-2-ol
    • (S)-6-methyl-hept-5-en-2-ol
    • (S)-styrene epoxide
    • (S)-Styrene oxide
    • Benzene, (epoxyethyl)-, (S)-
    • CCRIS 4094
    • S-(Epoxyethyl)benzene
    • S-Phenyloxirane
    • styrene oxide
    • 58917-26-3
    • (+)-6-methyl-5-hepten-2-ol
    • (+)-Sulcatol
    • 5-Hepten-2-ol, 6-methyl-, (S)-
    • (+)-(S)-Sulcatol
    • AS-60358
    • (S)-6-Methylhept-5-en-2-ol
    • AKOS017343754
    • KGF7VXG633
    • Sulcatol, (S)-
    • S-sulcatol
    • (2S)-6-Methyl-5-hepten-2-ol
    • 6-Methyl-5-hepten-2S-ol
    • (+)-2-Methylhept-2-en-6-ol
    • MFCD03093080
    • SCHEMBL214608
    • UNII-KGF7VXG633
    • OHEFFKYYKJVVOX-QMMMGPOBSA-N
    • 5-Hepten-2-ol, 6-methyl-, (2S)-
    • CHEBI:195854
    • LMFA05000470
    • (2S)-6-methylhept-5-en-2-ol
    • G68658
    • MDL: MFCD03093080
    • Inchi: 1S/C8H16O/c1-7(2)5-4-6-8(3)9/h5,8-9H,4,6H2,1-3H3/t8-/m0/s1
    • InChI Key: OHEFFKYYKJVVOX-QMMMGPOBSA-N
    • SMILES: O[C@@H](C)CC/C=C(\C)/C
    • BRN: 1720071

Computed Properties

  • Exact Mass: 128.12018
  • Monoisotopic Mass: 128.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 90.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0,844 g/cm3
  • Boiling Point: 78-80°C 15mm
  • Flash Point: 67°C
  • Refractive Index: 1.4480
  • PSA: 20.23
  • LogP: 2.11360

(S)-(+)-6-Methyl-5-hepten-2-ol Security Information

  • Safety Instruction: 24/25
  • Safety Term:S24/25

(S)-(+)-6-Methyl-5-hepten-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB180568-250 mg
(S)-(+)-6-Methyl-5-hepten-2-ol, 99%; .
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AB180568-250mg
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